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Compound of Interest

Compound Name: Chlorendic imide

Cat. No.: B1615802

Researchers, scientists, and drug development professionals are increasingly utilizing
advanced composite materials in laboratory equipment and manufacturing processes. Ensuring
the fire safety of these materials is paramount. This guide provides an objective comparison of
the UL 94 flammability performance of chlorendic imide composites against other common
flame-retardant systems, supported by experimental data and detailed protocols.

Chlorendic imide, derived from chlorendic anhydride, serves as a reactive flame retardant that
is chemically integrated into the polymer matrix of composites. This permanent modification
imparts inherent fire resistance, preventing the leaching or migration of the flame retardant over
time. Such composites, particularly those based on unsaturated polyester and epoxy resins,
are engineered for applications demanding high performance in terms of fire safety, thermal
stability, and chemical resistance.

Comparative Flammability Performance: UL 94

The UL 94 standard is a widely recognized method for assessing the flammability of plastic
materials. The vertical (V) and horizontal (HB) burning tests classify materials based on their
burning characteristics after exposure to a controlled flame. The classifications, from most to
least flame-retardant in the vertical test, are V-0, V-1, and V-2.

Below is a summary of UL 94 flammability data for various composite systems.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1615802?utm_src=pdf-interest
https://www.benchchem.com/product/b1615802?utm_src=pdf-body
https://www.benchchem.com/product/b1615802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

UL 94
] ] Rating (at  After-
Composit Resin Flame = o o
. specified Flame Dripping Citation
e System Matrix Retardant . )
thickness Time (s)
)
Chlorendic )
] Unsaturate  Chlorendic
Anhydride ) V-0 <10 No [1]
d Polyester  Anhydride
Based
Brominated
Alternative
1 Epoxy Flame V-0 <10 No [2]
Retardant
Phosphoru
Alternative s-based
Epoxy V-0 <10 No [31[4]
2 Flame
Retardant
Magnesiu
Alternative Polypropyl m Not
YPIoRy w2 ) No [5)
3 ene Hydroxide specified
(30 wt%)
Unmodified  Unsaturate Not Not
None HB ) ) [1]
Control d Polyester Applicable Applicable

Note: The performance of flame-retardant composites can vary significantly based on the
specific formulation, including the concentration of the flame retardant, the presence of
synergists, and the type and content of reinforcement.

Experimental Protocols

A detailed understanding of the testing methodology is crucial for interpreting flammability data.
The following outlines the typical experimental protocol for UL 94 vertical flammability testing of
fiber-reinforced polymer composites.

Specimen Preparation
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» Fabrication: Composite laminates are fabricated using techniques such as vacuum-assisted

resin transfer molding (VARTM) or hand lay-up, followed by curing as per the resin
manufacturer's specifications.

Cutting: Test specimens are precisely cut from the cured laminate to the standard
dimensions of 125 mm x 13 mm. The thickness of the specimen is typically between 3 mm
and 13 mm.

Conditioning: Prior to testing, specimens are conditioned in a controlled environment, for
example, at 23°C and 50% relative humidity for a minimum of 48 hours, to ensure
consistency in test results.

UL 94 Vertical Burn Test Procedure

The UL 94 vertical burn test is conducted in a draft-free chamber.

Mounting: The specimen is clamped vertically from its top end, with the lower end positioned
10 mm above the top of a Bunsen burner. A layer of dry surgical cotton is placed 300 mm
below the specimen to indicate if flaming drips occur.

Flame Application: A calibrated 20 mm high blue flame is applied to the center of the lower
edge of the specimen for 10 seconds and then removed.

First After-Flame Time (t1): The duration for which the specimen continues to flame after the
first removal of the ignition source is recorded.

Second Flame Application: Immediately after the flaming ceases, the burner is placed back
under the specimen for another 10 seconds.

Second After-Flame Time (t2) and After-Glow Time (t3): After the second removal of the
flame, the after-flame time and the after-glow time (the duration of glowing combustion) are
recorded.

Dripping: It is noted whether any dripping particles ignite the cotton below.

Classification Criteria: The material is classified as V-0, V-1, or V-2 based on the after-flame
times, after-glow time, and whether flaming drips ignite the cotton, as detailed in the UL 94
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standard. For a V-0 rating, for instance, the after-flame time for each individual specimen
must not exceed 10 seconds, the total after-flame time for any set of 5 specimens must not
exceed 50 seconds, and there should be no flaming drips that ignite the cotton.

Signaling Pathways and Logical Relationships

The following diagram illustrates the workflow of the UL 94 vertical flammability test.

UL 94 Vertical Flammability Test Workflow

The logical flow for the horizontal burning (HB) test is also a key aspect of UL 94.

UL 94 Horizontal Burn (HB) Test Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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